Cas no 81058-26-6 (Penta-O-pivaloyl-b-D-glucopyranose)

• Product Name: Penta-O-pivaloyl-b-D-glucopyranose
• CAS No: 81058-26-6
• MF: C₃₁H₅₂O₁₁
• MW: 600.737991333008
• CID: 2359966
• PubChem ID: 10941025
• Update Time: 2024-10-27

Penta-O-pivaloyl-b-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranose, pentakis(2,2-dimethylpropanoate)
• (2S,3R,4S,5R,6R)-6-((pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
• 1,2,3,4,6-penta-O-trimethylacetyl-β-D-glucopyranose
• PLXCBOJERHYNCS-ADAARDCZSA-N
• b-D-Glucopyranose, pentakis(2,2-dimethylpropanoate)
• 1,2,3,4,6-penta-O-pivaloyl-beta-D-glucopyranose
• 1-O,2-O,3-O,4-O,6-O-Pentapivaloyl-beta-D-glucopyranose
• [(2R,3R,4S,5R,6S)-3,4,5,6-Tetrakis(2,2-dimethylpropanoyloxy)oxan-2-yl]methyl 2,2-dimethylpropanoate
• β-D-Glucopyranose, pentakis(2,2-dimethylpropanoate) (9CI)
• Penta-O-pivaloyl-β-D-glucopyranose
• SCHEMBL6234811
• CS-15046
• 1,2,3,4,6-Pentakis(2,2-dimethylpropanoate) ss-D-Glucopyranose
• C13002
• 81058-26-6
• (2S,3R,4S,5R,6R)-6-((pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayltetrakis(2,2-dimethylpropanoate)
• Penta-O-pivaloyl--D-glucopyranose
• penta-O-pivaloyl-beta-d-glucopyranose
• CS-M3451
• AKOS030528116
• Penta-O-pivaloyl-b-D-glucopyranose

• Inchi： 1S/C31H52O11/c1-27(2,3)22(32)37-16-17-18(39-23(33)28(4,5)6)19(40-24(34)29(7,8)9)20(41-25(35)30(10,11)12)21(38-17)42-26(36)31(13,14)15/h17-21H,16H2,1-15H3/t17-,18-,19+,20-,21+/m1/s1
• InChI Key： PLXCBOJERHYNCS-ADAARDCZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 600.35096247g/mol
• Monoisotopic Mass: 600.35096247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 16
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 141

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives